Tert-butyl N-[4-[3-[[7-(hydroxyamino)-7-oxoheptyl]carbamoyl]-1,2-oxazol-5-yl]phenyl]carbamate

• CAS No.: 1045792-66-2
• Product Name: Tert-butyl N-[4-[3-[[7-(hydroxyamino)-7-oxoheptyl]carbamoyl]-1,2-oxazol-5-yl]phenyl]carbamate
• Molecular Formula: C22H30N4O6
• Molecular Weight: 446.5 g/mol
• IUPAC Name: tert-butyl N-[4-[3-[[7-(hydroxyamino)-7-oxoheptyl]carbamoyl]-1,2-oxazol-5-yl]phenyl]carbamate
• Standard InChI: InChI=1S/C22H30N4O6/c1-22(2,3)31-21(29)24-16-11-9-15(10-12-16)18-14-17(26-32-18)20(28)23-13-7-5-4-6-8-19(27)25-30/h9-12,14,30H,4-8,13H2,1-3H3,(H,23,28)(H,24,29)(H,25,27)
• Standard InChIKey: WWGBHDIHIVGYLZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCCCCCCC(=O)NO
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCCCCCCC(=O)NO
• Appearance: Solid powder
• Description: CAY10603 is a potent and selective inhibitor of HDAC6 (IC50 = 0.002 nM. CAY10603 prevents the growth of several pancreatic cancer cell lines (IC50 = 0.1-1 μM).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CAY10603; tert-butyl N-(4-(3-((7-(hydroxyamino)-7-oxoheptyl)carbamoyl)-1,2-oxazol-5-yl)phenyl)carbamate
• Reference: 1: Kozikowski AP, Tapadar S, Luchini DN, Kim KH, Billadeau DD. Use of the nitrile oxide cycloaddition (NOC) reaction for molecular probe generation: a new class of enzyme selective histone deacetylase inhibitors (HDACIs) showing picomolar activity at HDAC6. J Med Chem. 2008 Aug 14;51(15):4370-3. doi: 10.1021/jm8002894. Epub 2008 Jul 22. PubMed PMID: 18642892; PubMed Central PMCID: PMC3913184.
• PubChem Compound: 24951314
• Last Modified: Nov 11 2021